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Compound of Interest

Compound Name: YM 900

Cat. No.: B1683505 Get Quote

Introduction

YM-900 is a potent and selective antagonist of the Neurokinin 1 (NK1) receptor, a G protein-

coupled receptor that binds the neuropeptide Substance P. The interaction between Substance

P and the NK1 receptor is implicated in a variety of physiological and pathological processes,

including inflammation, pain transmission, and cell proliferation. Consequently, YM-900 has

emerged as a valuable pharmacological tool for investigating the roles of the NK1 receptor in

diverse cellular contexts. This document provides detailed application notes and protocols for

the use of YM-900 in cell culture experiments, aimed at researchers, scientists, and drug

development professionals.

Mechanism of Action
YM-900 exerts its effects by competitively inhibiting the binding of Substance P to the NK1

receptor. This blockade prevents the activation of downstream signaling cascades, which can

include the mobilization of intracellular calcium, the activation of protein kinase C (PKC), and

the stimulation of the mitogen-activated protein kinase (MAPK) pathway. The precise

downstream consequences of NK1 receptor antagonism by YM-900 can vary depending on the

cell type and the specific signaling pathways active in that context.

Data Presentation
The following table summarizes key quantitative data for the use of YM-900 in various cell

culture applications. It is important to note that optimal concentrations and incubation times
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may vary depending on the specific cell line, experimental conditions, and desired outcome.

Parameter Value Cell Line(s) Application

Working

Concentration Range
10 nM - 10 µM Various

General NK1 receptor

antagonism

IC50 (Inhibition of

Substance P binding)
~0.2 nM

CHO cells expressing

human NK1 receptor

Receptor binding

assays

Incubation Time 30 min - 72 hours Dependent on assay

Short-term signaling

to long-term

proliferation

Solvent DMSO N/A
Stock solution

preparation

Experimental Protocols
Here, we provide detailed methodologies for key experiments utilizing YM-900.

Protocol 1: Inhibition of Substance P-Induced Calcium Mobilization

This protocol is designed to assess the ability of YM-900 to block Substance P-mediated

increases in intracellular calcium concentration.

Materials:

Cells expressing the NK1 receptor (e.g., U-373 MG, CHO-NK1R)

Cell culture medium

Fura-2 AM or other suitable calcium indicator dye

Substance P

YM-900

Hanks' Balanced Salt Solution (HBSS) or other suitable buffer
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Fluorometric imaging plate reader or fluorescence microscope

Procedure:

Cell Seeding: Seed cells onto a 96-well black-walled, clear-bottom plate at an appropriate

density to achieve 80-90% confluency on the day of the experiment.

Dye Loading: Wash the cells once with HBSS. Incubate the cells with Fura-2 AM (e.g., 5 µM

in HBSS) for 30-60 minutes at 37°C.

Washing: Wash the cells twice with HBSS to remove extracellular dye.

YM-900 Pre-incubation: Add YM-900 at various concentrations (e.g., 1 nM to 10 µM) to the

wells and incubate for 15-30 minutes at 37°C. Include a vehicle control (DMSO).

Substance P Stimulation: Place the plate in the fluorometric reader. Record baseline

fluorescence for a short period. Add Substance P (at a concentration known to elicit a robust

response, e.g., 100 nM) to all wells simultaneously.

Data Acquisition: Continuously record the fluorescence intensity at the appropriate excitation

and emission wavelengths for Fura-2 (e.g., excitation at 340 nm and 380 nm, emission at

510 nm) for several minutes to capture the calcium transient.

Data Analysis: Calculate the ratio of fluorescence intensities (e.g., 340/380 nm) to determine

the intracellular calcium concentration. Plot the peak calcium response as a function of YM-

900 concentration to determine the IC50 value.

Protocol 2: Assessment of Anti-proliferative Effects

This protocol evaluates the effect of YM-900 on the proliferation of cancer cells that express the

NK1 receptor.

Materials:

Cancer cell line known to express the NK1 receptor (e.g., various glioma, melanoma, or

neuroblastoma cell lines)

Complete cell culture medium
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YM-900

Cell proliferation assay reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

96-well cell culture plates

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a low density (e.g., 1,000-5,000 cells/well)

and allow them to adhere overnight.

YM-900 Treatment: The next day, replace the medium with fresh medium containing various

concentrations of YM-900 (e.g., 100 nM to 10 µM). Include a vehicle control (DMSO).

Incubation: Incubate the cells for 24, 48, or 72 hours, depending on the cell line's doubling

time.

Proliferation Assay: At the end of the incubation period, add the cell proliferation reagent to

each well according to the manufacturer's instructions.

Data Acquisition: Measure the absorbance or luminescence using a plate reader.

Data Analysis: Normalize the data to the vehicle control to determine the percentage of

viable cells. Plot cell viability as a function of YM-900 concentration to determine the GI50

(concentration for 50% growth inhibition).

Visualizations
Signaling Pathway of NK1 Receptor and Inhibition by YM-900
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Caption: YM-900 blocks Substance P binding to the NK1 receptor.

Experimental Workflow for Assessing Anti-proliferative Effects
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Caption: Workflow for cell proliferation assays using YM-900.
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To cite this document: BenchChem. [Unraveling the Cellular Applications of YM-900: A
Detailed Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683505#ym-900-dosage-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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